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Compound of Interest

Compound Name: 4-Chloro-2-methylbenzaldehyde

Cat. No.: B056668

An In-depth Technical Guide to 4-Chloro-2-
methylbenzaldehyde

This technical guide provides a comprehensive overview of 4-Chloro-2-methylbenzaldehyde,
a key chemical intermediate in various organic syntheses. It is intended for researchers,
scientists, and professionals in the field of drug development and chemical manufacturing. This
document details its chemical structure, properties, synthesis, and reactivity, supported by
experimental data and procedural outlines.

Chemical Structure and IUPAC Name

4-Chloro-2-methylbenzaldehyde is an aromatic aldehyde with a chlorine atom and a methyl
group attached to the benzene ring.

IUPAC Name: 4-chloro-2-methylbenzaldehyde|[1]

Chemical Formula: CsH7CIO[1][2][3]

CAS Number: 40137-29-9[1][2]

Molecular Weight: 154.59 g/mol [1]

SMILES: CC1=C(C=CC(=C1)CI)C=0[1]
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The structure consists of a benzaldehyde core with a chloro substituent at position 4 and a
methyl substituent at position 2.

Physicochemical Properties

The physical and chemical properties of 4-Chloro-2-methylbenzaldehyde are summarized in
the table below. These properties are crucial for its handling, storage, and application in
chemical reactions.

Property Value Source

Colorless to pale yellow

Appearance crystalline solid or clear [2]
colorless oll
Melting Point 48-49 °C [2]

- _ 267-268 °C (at 760 Torr); 108-
Boiling Point [2]
110 °C (at 20 Torr)

Density 1.195 + 0.06 g/cm? (Predicted) [2]

Flash Point 107.5°C [2]

Slightly soluble in
N Dichloromethane and DMSO.
Solubility _ (2]
Soluble in alcohols, ethers,

and ketones.

Refractive Index 1.574 [2]

Vapor Pressure 0.0417 mmHg at 25°C [2]

Synthesis of 4-Chloro-2-methylbenzaldehyde

The synthesis of 4-Chloro-2-methylbenzaldehyde can be achieved through various methods.
A common laboratory-scale synthesis involves the conversion of 4-chlorobenzaldehyde.

Experimental Protocol: Synthesis from 4-
Chlorobenzaldehyde
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This protocol is based on a multi-step synthesis involving the protection of the aldehyde group,
directed ortho-lithiation, methylation, and subsequent deprotection.

Step 1: Protection of the Aldehyde Group The aldehyde group of 4-chlorobenzaldehyde is
sensitive to the strong bases used in subsequent steps and must be protected.[4]

e 4-chlorobenzaldehyde is reacted with lithium N,N'-dimethylaminoethyl-N-methylamide in
tetrahydrofuran (THF) at -20°C to form a masked aldehyde intermediate.[4]

Step 2: Directed Ortho-Lithiation The protecting group directs the lithiation to the ortho position
of the chloro substituent.

e The masked intermediate is treated with n-butyllithium (n-BuLi) in THF at -20°C, leading to
the formation of an aryl-lithiated intermediate.[4]

Step 3: Methylation A methyl group is introduced at the lithiated position.

e The lithiated intermediate is reacted with methyl iodide (CHsl) to produce 4-chloro-2-
methylbenzaldehyde with the aldehyde group still protected.[4]

Step 4: Deprotection (Acidic Hydrolysis) The protecting group is removed to yield the final
product.

o The methylated intermediate undergoes acidic hydrolysis to give 4-chloro-2-
methylbenzaldehyde.[4]

Click to download full resolution via product page

Caption: Synthetic pathway for 4-Chloro-2-methylbenzaldehyde from 4-chlorobenzaldehyde.
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Chemical Reactivity and Applications

4-Chloro-2-methylbenzaldehyde serves as a versatile reactant in organic synthesis,
particularly in condensation reactions and the formation of heterocyclic compounds.

Application in the Synthesis of Biologically Active
Molecules

It is a reactant in the synthesis of benzylidene cyclopentenediones, which act as inhibitors
against the zinc endopeptidase activity of botulinum neurotoxin A.[5]

Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a
carbonyl group followed by a dehydration reaction in which a molecule of water is eliminated.

Experimental Protocol: Knoevenagel Condensation with Malononitrile

Reactants: 4-Chloro-2-methylbenzaldehyde and malononitrile.

e Catalyst: A hybrid nanocomposite such as xMClz-yNaPOs can be used.

e Solvent: Ethanol is a common solvent for this reaction.

e Procedure:

[¢]

Dissolve 4-Chloro-2-methylbenzaldehyde and malononitrile in ethanol.

[e]

Add the catalyst to the mixture.

o

The reaction mixture is typically stirred at a specific temperature (e.g., 78°C) for a period
until completion.

o

The product can be isolated by filtration and purified by recrystallization.
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Caption: Generalized workflow for the Knoevenagel condensation of 4-Chloro-2-
methylbenzaldehyde.

Safety and Handling

4-Chloro-2-methylbenzaldehyde is classified as an irritant. Proper safety precautions should
be taken during its handling and storage.

» Hazard Statements: Causes skin irritation (H315), causes serious eye damage (H318), and
may cause respiratory irritation (H335). It is also toxic to aquatic life with long-lasting effects
(H411).[1]

o Precautionary Statements: Wear protective gloves, clothing, eye protection, and face
protection. In case of contact with eyes, rinse cautiously with water for several minutes.

o Storage: Store in a well-ventilated place under an inert gas (nitrogen or argon) at 2-8°C.[2]
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This guide provides essential information for the safe and effective use of 4-Chloro-2-
methylbenzaldehyde in a research and development setting. For more detailed information,
consulting the specific Safety Data Sheet (SDS) is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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